4-Nitrosoazobenzene

• CAS No.: 38241-22-4
• Molecular Formula: C12H9N3O
• Molecular Weight: 211.22 g/mol
• IUPAC Name: (4-nitrosophenyl)-phenyldiazene
• InChI: InChI=1S/C12H9N3O/c16-15-12-8-6-11(7-9-12)14-13-10-4-2-1-3-5-10/h1-9H
• InChI Key: HATUKZGYFRAIKE-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)N=NC2=CC=C(C=C2)N=O
• Synonyms: 4-nitrosoazobenzene

Description

4-Nitrosoazobenzene (C₁₂H₉N₃O) is a nitroso derivative of azobenzene, characterized by the presence of a nitroso (–NO) group attached to the para position of one phenyl ring in the azobenzene structure. Unlike its parent compound, azobenzene, the nitroso group enhances electrophilicity, enabling direct interaction with biological macromolecules such as DNA. 4-Nitrosoazobenzene is often studied as a model compound to elucidate structure-activity relationships (SAR) in aromatic amines and nitroso derivatives, particularly in the context of metabolic activation and DNA adduct formation .

Comparison with Similar Compounds

Table 1: Mutagenicity and Carcinogenicity of Azobenzene Derivatives

Compound	Substituents	Mutagenicity (TA98, S9−)	Metabolic Activation Required	Carcinogenicity
4-Nitrosoazobenzene	–NO (para)	High	No	Likely
4-Aminoazobenzene (AAB)	–NH₂ (para)	Low	Yes (S9)	Weak
3-Methoxy-4-aminoazobenzene	–OCH₃ (meta), –NH₂	High	Yes (S9)	Potent
4-Nitroazobenzene	–NO₂ (para)	Moderate	No (direct mutagen)	Moderate
4-Dimethylaminoazobenzene	–N(CH₃)₂ (para)	N/A	Yes	Known carcinogen

Key Findings :

• Nitroso vs. Nitro Groups : 4-Nitrosoazobenzene exhibits higher direct mutagenicity (without metabolic activation) compared to 4-nitroazobenzene, likely due to the nitroso group’s ability to form reactive intermediates that intercalate into DNA .
• Amino vs. Methoxy Substitution: 4-Aminoazobenzene (AAB) requires metabolic activation (via S9 liver enzymes) to generate mutagenic N-hydroxy metabolites, whereas methoxy-substituted derivatives like 3-methoxy-AAB show enhanced mutagenicity and carcinogenicity due to improved metabolic stability and DNA adduct formation .
• Substituent Position: Para-substituted derivatives (e.g., 4-nitroso, 4-nitro) generally exhibit higher activity than ortho- or meta-substituted analogs. For example, 2-methoxy-AAB is non-mutagenic, while 3-methoxy-AAB is highly active .

Nitroso Aromatic Compounds

4-Nitrosoazobenzene shares mechanistic similarities with other nitroso aromatic compounds, such as nitrosobenzene (C₆H₅NO). Both act as frameshift mutagens by intercalating into DNA and forming covalent adducts .

Metabolic Pathways and Mutagenicity

• Direct vs. Indirect Mutagens : 4-Nitrosoazobenzene and 4-nitroazobenzene are direct mutagens, while AAB derivatives require metabolic conversion to N-hydroxy intermediates for activity .
• Role of S9 Enzymes : Incubation of 4-nitroazobenzene with S9 generates additional mutagens, possibly through reduction to nitroso derivatives or further oxidation .

Structural-Activity Relationships (SAR)

• Electrophilicity : Nitroso and nitro groups increase electrophilicity, facilitating DNA adduct formation.
• Planarity : Azo and nitroso groups enhance planarity, promoting intercalation into DNA base pairs .
• Substituent Effects : Electron-donating groups (e.g., –OCH₃) at meta positions stabilize reactive intermediates, increasing mutagenic potency .

Data Tables

Table 2: Structural Comparison of Azobenzene Derivatives (from )

Compound	Substituents
B	4-Hydroxy
C	4-Amino
D	4-Nitro-4'-hydroxy
E	3,5-Dimethyl-4-(4'-nitrophenylazo)-phenol
F	2,5-Dimethyl-4-(4'-nitrophenylazo)-phenol